Cas no 1784522-73-1 (3-Bromo-5-fluoro-2-methylphenol)

• Product Name: 3-Bromo-5-fluoro-2-methylphenol
• CAS No: 1784522-73-1
• MF: C₇H₆BrFO
• MW: 205.024344921112
• CID: 5006466
• PubChem ID: 84672825
• Update Time: 2026-02-27

3-Bromo-5-fluoro-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoro-2-methylphenol

• Inchi： 1S/C7H6BrFO/c1-4-6(8)2-5(9)3-7(4)10/h2-3,10H,1H3
• InChI Key： SZVJJMHOBUKKAZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1C)O)F

Computed Properties

• Exact Mass: 203.95861g/mol
• Monoisotopic Mass: 203.95861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Additional information on 3-Bromo-5-fluoro-2-methylphenol

Introduction to 3-Bromo-5-fluoro-2-methylphenol (CAS No. 1784522-73-1)

3-Bromo-5-fluoro-2-methylphenol, with the CAS number 1784522-73-1, is a halogenated phenolic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by the presence of a bromine atom at the 3-position, a fluorine atom at the 5-position, and a methyl group at the 2-position on the phenolic ring. These substituents contribute to its distinct reactivity and stability, making it a valuable intermediate in organic synthesis.

The synthesis of 3-Bromo-5-fluoro-2-methylphenol typically involves multistep reactions, including bromination, fluorination, and methylation of phenol or its derivatives. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly methods for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel catalytic approach using palladium-based catalysts that significantly improved the yield and selectivity of the bromination step. This method not only reduces waste but also enhances the overall efficiency of the synthesis process.

In the pharmaceutical industry, 3-Bromo-5-fluoro-2-methylphenol has shown promise as a starting material for the synthesis of bioactive compounds. Its halogenated structure allows for facile functionalization, enabling chemists to introduce various pharmacophores that can target specific biological pathways. A notable example is its use in the development of anti-inflammatory agents. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that derivatives of 3-Bromo-5-fluoro-2-methylphenol exhibited potent anti-inflammatory activity in vitro and in vivo models. These findings suggest that this compound could serve as a lead structure for further drug discovery efforts.

Beyond pharmaceutical applications, 3-Bromo-5-fluoro-2-methylphenol has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the preparation of functional polymers and coatings. A study published in Advanced Materials in 2020 explored the use of this compound as a monomer for polymerization reactions, resulting in polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in electronics, aerospace, and other high-performance industries.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies have shown that 3-Bromo-5-fluoro-2-methylphenol exhibits low toxicity and biodegradability under controlled conditions. However, ongoing research is necessary to fully understand its long-term environmental effects. Efforts are being made to develop more sustainable synthetic routes and to optimize its use in industrial processes to minimize any potential ecological impact.

In conclusion, 3-Bromo-5-fluoro-2-methylphenol (CAS No. 1784522-73-1) is a versatile compound with a wide range of applications across multiple fields. Its unique chemical structure and properties make it an important intermediate in organic synthesis and a valuable starting material for drug discovery and materials science. Continued research into its synthesis, reactivity, and applications will undoubtedly lead to new advancements and innovations in these areas.